Cas no 2248372-43-0 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-benzyl-1H-pyrrole-3-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-benzyl-1H-pyrrole-3-carboxylate
• CAS No: 2248372-43-0
• MF: C₂₀H₁₄N₂O₄
• MW: 346.336164951324
• CID: 6529713
• PubChem ID: 165728525
• Update Time: 2025-10-18

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-benzyl-1H-pyrrole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248372-43-0
• EN300-6526060
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-benzyl-1H-pyrrole-3-carboxylate

• Inchi： 1S/C20H14N2O4/c23-18-15-8-4-5-9-16(15)19(24)22(18)26-20(25)17-12-21-11-14(17)10-13-6-2-1-3-7-13/h1-9,11-12,21H,10H2
• InChI Key： MNXLBZBZZHGFRR-UHFFFAOYSA-N
• SMILES： O(C(C1=CNC=C1CC1C=CC=CC=1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 346.09535693g/mol
• Monoisotopic Mass: 346.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 548
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 79.5Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-benzyl-1H-pyrrole-3-carboxylate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-benzyl-1H-pyrrole-3-carboxylate (CAS No. 2248372-43-0)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-benzyl-1H-pyrrole-3-carboxylate (CAS No. 2248372-43-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a 1,3-dioxoisoindoline moiety and a benzyl-substituted pyrrole unit. These structural elements contribute to its potential biological activities and make it a promising candidate for various therapeutic applications.

The 1,3-dioxoisoindoline scaffold is known for its ability to modulate various biological processes, including enzyme inhibition and receptor binding. This structural motif has been extensively studied in the development of drugs targeting neurodegenerative diseases, cancer, and inflammatory disorders. The presence of this moiety in 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-benzyl-1H-pyrrole-3-carboxylate suggests that it may possess similar biological activities.

The benzyl-substituted pyrrole unit adds another layer of complexity to the molecule. Pyrroles are known for their role in natural products and their ability to form stable complexes with metal ions. The benzyl substitution further enhances the lipophilicity of the molecule, potentially improving its cell membrane permeability and bioavailability. This combination of structural features makes 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-benzyl-1H-pyrrole-3-carboxylate an attractive target for drug discovery and development.

Recent studies have explored the potential therapeutic applications of compounds with similar structures. For instance, a study published in the Journal of Medicinal Chemistry reported that a series of isoindoline derivatives exhibited potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Another study in the European Journal of Medicinal Chemistry demonstrated that benzyl-substituted pyrroles showed promising antitumor activity against various cancer cell lines.

In addition to its potential therapeutic applications, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-benzyl-1H-pyrrole-3-carboxylate has been studied for its synthetic accessibility and chemical reactivity. The compound can be synthesized through a multi-step process involving the condensation of appropriate precursors followed by functional group modifications. This synthetic route allows for the preparation of structurally diverse analogs, which can be screened for their biological activities.

The chemical properties of 1,3-dioxoisoindoline derivatives have also been investigated in detail. These compounds are known to exhibit good stability under physiological conditions and can be designed to have specific solubility profiles. The solubility and stability of these compounds are crucial factors in their pharmaceutical development, as they influence the formulation and delivery methods.

In terms of pharmacological evaluation, preliminary studies have shown that 1,3-dioxoisoindoline-based compounds can cross cell membranes efficiently due to their lipophilic nature. This property is particularly important for drugs targeting intracellular targets such as enzymes and receptors. The ability to penetrate cell membranes also enhances the bioavailability of these compounds, making them more effective in vivo.

Clinical trials involving similar compounds have provided valuable insights into their safety and efficacy profiles. For example, a phase I clinical trial evaluating an isoindoline derivative as a potential treatment for Alzheimer's disease showed promising results in terms of safety and tolerability. The compound was well-tolerated by patients and demonstrated significant improvements in cognitive function without major adverse effects.

The future prospects for 1,3-dioxoisoindoline-based compounds like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-benzyl-1H-pyrrole-3-carboxylate are promising. Ongoing research is focused on optimizing their pharmacological properties through structure-based drug design approaches. Computational methods such as molecular docking and molecular dynamics simulations are being employed to predict the binding modes and affinities of these compounds with their target proteins.

In conclusion, 1,3-dioxoisoindoline-based compounds represent a class of molecules with significant potential in medicinal chemistry and pharmaceutical research. The unique structural features of these compounds make them suitable candidates for developing novel therapeutics targeting various diseases. Continued research into their synthesis, chemical properties, and biological activities will undoubtedly lead to new discoveries and advancements in drug discovery.